Cas no 1010101-07-1 (2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, widely utilized as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the chloro and methyl substituents enhances its reactivity and selectivity in forming complex heterocyclic structures. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group provides stability under typical reaction conditions while remaining highly reactive toward palladium-catalyzed couplings. This compound is valuable in pharmaceutical and agrochemical research for constructing functionalized pyridine scaffolds. Its well-defined structure and consistent purity make it a reliable reagent for precision synthesis applications.
1010101-07-1 structure
Product Name:2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
CAS No:1010101-07-1
MF:C12H17BClNO2
MW:253.532882452011
MDL:MFCD08063084
CID:827688
PubChem ID:44755178
Update Time:2025-06-07
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester
- Pyridine, 2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 6-CHLORO-5-METHYLPYRIDINE-3-BORONIC ACID, PINACOL ESTER
- (6-CHLORO-5-METHYLPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- REF DUPL: 2-Chloro-3-methylpyridine-5-boronic acid pinacol ester
- 2-CHLORO-3-METHYL-5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PYRIDINE
- 6-Chloro-5-methylpyridine-3-boronic acid pinacol ester
- 2-chloro-3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- VP11324
- MB05297
- BC000973
- SY019406
- AB0029156
- X1295
- CS-11400
- AKOS016001243
- Z2044776508
- J-000302
- 1010101-07-1
- MFCD08063084
- SCHEMBL11910717
- DTXSID20660625
- EN300-366900
- DB-010370
- 2-Chloro-3-methylpyridine-5-boronicacidpinacolester
- CS-0112579
- 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
-
- MDL： MFCD08063084
- Inchi： 1S/C12H17BClNO2/c1-8-6-9(7-15-10(8)14)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
- InChI Key： FQLRMOOIOJBHPS-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1
Computed Properties
- Exact Mass: 253.10400
- Monoisotopic Mass: 253.1040866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4
Experimental Properties
- Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 90-93°C
- PSA: 31.35000
- LogP: 2.34260
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Security Information
- HazardClass：IRRITANT
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-366900-100mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 100mg |
$56.0 | 2022-02-28 | |
| Enamine | EN300-366900-250mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 250mg |
$64.0 | 2022-02-28 | |
| Enamine | EN300-366900-500mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 500mg |
$71.0 | 2022-02-28 | |
| Enamine | EN300-366900-1000mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 1g |
$80.0 | 2022-02-28 | |
| Enamine | EN300-366900-2500mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 2500mg |
$159.0 | 2022-02-28 | |
| Enamine | EN300-366900-5000mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 5g |
$289.0 | 2022-02-28 | |
| Enamine | EN300-366900-10000mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 10g |
$492.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850711-1g |
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester |
1010101-07-1 | ≥95% | 1g |
￥606.60 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850711-5g |
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester |
1010101-07-1 | ≥95% | 5g |
￥2,373.30 | 2022-01-11 | |
| TRC | C587523-100mg |
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester |
1010101-07-1 | 100mg |
$64.00 | 2023-05-18 |
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
1010101-07-1 (2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine) Related Products
- 1010100-95-4(2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester)
- 1220220-02-9(2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile)
- 2223038-98-8(2-chloro-3-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 2223046-34-0(2-chloro-3-isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 1010101-09-3(2,6-Dichloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 1309982-62-4(2-Chloro-5-methylpyridine-3-boronic acid pinacol ester)
- 1010101-11-7(2-Bromo-6-chloro-5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 1010101-06-0(2-Chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 2223029-06-7(2-chloro-3-cyclobutyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)
- 741709-67-1(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
